Cas no 89027-45-2 (Butanoic acid, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)phenyl ester)

• Product name: Butanoic acid, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)phenyl ester
• CAS No: 89027-45-2
• MF: C₂₄H₃₆O₂
• MW: 356.541447639465
• CID: 615404
• PubChem ID: 71321576

Butanoic acid, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)phenyl ester
• 89027-45-2
• DTXSID20751380
• 4-(4-Hexylbicyclo[2.2.2]octan-1-yl)phenyl butanoate

• Inchi： InChI=1S/C24H36O2/c1-3-5-6-7-13-23-14-17-24(18-15-23,19-16-23)20-9-11-21(12-10-20)26-22(25)8-4-2/h9-12H,3-8,13-19H2,1-2H3
• InChI Key： VNBVHFIFLJGMIF-UHFFFAOYSA-N
• SMILES： CCCCCCC12CCC(CC1)(CC2)C3=CC=C(C=C3)OC(=O)CCC

Computed Properties

• Exact Mass: 356.271530387g/mol
• Monoisotopic Mass: 356.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 8.7